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Cat. No.: B10766424

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fsllry-NH2 is a selective peptide antagonist of Protease-Activated Receptor 2 (PAR2), a G

protein-coupled receptor implicated in a variety of physiological and pathophysiological

processes, including inflammation, pain, and itch.[1] As a valuable research tool, effective in

vivo delivery of Fsllry-NH2 is crucial for elucidating the role of PAR2 in various disease models.

These application notes provide a comprehensive overview of the known in vivo delivery

methods and vehicles for Fsllry-NH2, including detailed protocols and quantitative data from

preclinical studies. Additionally, we describe the primary signaling pathway of PAR2 and the

known off-target effects of Fsllry-NH2.

Signaling Pathways
PAR2 Signaling Pathway
Protease-Activated Receptor 2 (PAR2) is activated by the proteolytic cleavage of its

extracellular N-terminus by serine proteases such as trypsin and mast cell tryptase. This

cleavage unmasks a tethered ligand that binds to the receptor, initiating a cascade of
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intracellular signaling events. The primary signaling pathway involves the coupling to Gαq/11,

which activates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3

triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG

activates protein kinase C (PKC). These events can lead to the activation of downstream

pathways, including the mitogen-activated protein kinase (MAPK) cascade, which plays a role

in inflammation and cell proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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